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Compound of Interest

Compound Name: 4-bromo-N,2-dihydroxybenzamide

Cat. No.: B1281288 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-bromo-N,2-dihydroxybenzamide was

not publicly available at the time of this writing. The following guidance is based on the hazard

profile of the structurally similar compound, 4-Bromo-2-hydroxybenzaldehyde, and general best

practices for the disposal of halogenated organic compounds. It is imperative for all laboratory

personnel to consult with their institution's Environmental Health and Safety (EHS) department

and a licensed hazardous waste disposal company to ensure full compliance with local, state,

and federal regulations.

The proper disposal of 4-bromo-N,2-dihydroxybenzamide is a critical aspect of laboratory

safety and environmental responsibility. Due to its chemical structure as a brominated organic

compound, it must be treated as hazardous waste. Improper disposal can lead to significant

health risks and environmental contamination.

Hazard Profile and Required Personal Protective
Equipment (PPE)
Based on data for the analogous compound 4-Bromo-2-hydroxybenzaldehyde, 4-bromo-N,2-
dihydroxybenzamide should be handled as a hazardous substance with the following

potential hazards: harmful if swallowed, causes serious eye irritation, and is very toxic to

aquatic life.[1][2]
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Hazard Classification GHS Pictograms
Required Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

4)
Warning

Chemical-resistant gloves

(e.g., nitrile rubber), Laboratory

coat

Serious Eye Irritation

(Category 2A)
Warning

Safety glasses with side-

shields or chemical goggles

Hazardous to the aquatic

environment, acute hazard

(Category 1)

Warning
Dust mask type N95 (US) or

equivalent

Step-by-Step Disposal Protocol
The primary and required method for the disposal of 4-bromo-N,2-dihydroxybenzamide is

through a licensed hazardous waste disposal company.[1] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[1][3]

1. Waste Segregation and Collection:

Waste Stream: This compound must be disposed of as hazardous chemical waste. Because

it contains bromine, it should be collected in a designated container for halogenated organic

waste.[4][5] Do not mix with non-halogenated waste.[5]

Container: Use a clearly labeled, non-reactive, and sealable container that is compatible with

the chemical. The container must be in good condition with a secure cap.[5][6][7]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "4-bromo-N,2-dihydroxybenzamide," and the date accumulation

started.[5][8] Do not use abbreviations or chemical formulas.[5]

2. Storage of Chemical Waste:

Location: Store the sealed waste container in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1281288?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_2_hydroxybenzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_2_hydroxybenzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1281288?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Containment: The waste container should be placed in secondary containment to

prevent spills.[5]

Environment: Keep the storage area cool, dry, and well-ventilated, away from incompatible

materials such as strong acids, bases, and oxidizing agents.[5][9][10]

3. Arranging for Disposal:

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and

disposal.[6][11]

Documentation: Complete all necessary waste disposal forms as required by your institution

and the disposal company.[5]

4. Spill Management:

Minor Spills: For small spills, absorb the material with an inert, dry absorbent such as

vermiculite or sand.[5][10] Collect the absorbed material into a sealed and labeled container

for hazardous waste disposal.[5][10]

Major Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's emergency response team and EHS department.[5]

5. Disposal of Contaminated Materials:

Any materials contaminated with 4-bromo-N,2-dihydroxybenzamide, such as gloves, filter

paper, or empty containers, must also be disposed of as hazardous waste.[1][9] Empty

containers must be treated as hazardous waste and should not be disposed of as regular

trash.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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